Cas no 134161-81-2 (2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo-)

2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo- structure
134161-81-2 structure
Product Name:2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo-
CAS No:134161-81-2
MF:C14H11NO2S
MW:257.307642221451
CID:1234916
PubChem ID:11149557
Update Time:2025-09-22

2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo-
    • 6-(4-methylphenyl)-4-methylsulfanyl-2-oxopyran-3-carbonitrile
    • 4-Methylsulfanyl-2-oxo-6-p-tolyl-2H-pyran-3-carbonitrile
    • DTXSID30456995
    • 134161-81-2
    • Inchi: 1S/C14H11NO2S/c1-9-3-5-10(6-4-9)12-7-13(18-2)11(8-15)14(16)17-12/h3-7H,1-2H3
    • InChI Key: HJBWBXRSRQEPRF-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C#N)C(=O)OC(=C1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 257.05113
  • Monoisotopic Mass: 257.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 50.09

2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602045-1g
4-Methylsulfanyl-2-oxo-6-p-tolyl-2H-pyran-3-carbonitrile; .
134161-81-2
1g
€693.00 2024-07-24
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